![molecular formula C25H33N3O2 B4066410 1-(2-methylphenyl)-4-[1-(3-phenoxypropanoyl)-3-piperidinyl]piperazine](/img/structure/B4066410.png)
1-(2-methylphenyl)-4-[1-(3-phenoxypropanoyl)-3-piperidinyl]piperazine
Overview
Description
1-(2-methylphenyl)-4-[1-(3-phenoxypropanoyl)-3-piperidinyl]piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in the development of new drugs.
Scientific Research Applications
Antiallergy and Antidepressant Applications
Piperazine derivatives have shown significant promise in antiallergy and antidepressant applications. For instance, a series of 1-(aryloxy)-4-(4-arylpiperazinyl)-2-butanol derivatives were prepared and evaluated for their antiallergy activity, revealing several compounds with greater activity than the parent compound in passive foot anaphylaxis and guinea pig anaphylaxis assays (Walsh et al., 1990). Furthermore, another study identified novel piperazine-1-yl-1H-indazole derivatives synthesized for potential medicinal chemistry applications, indicating their importance in developing new therapeutic agents (Balaraju, Kalyani, & Laxminarayana, 2019).
Anticancer and Enzyme Inhibition
Research into piperazine compounds has also extended into anticancer and enzyme inhibition. Compounds with piperazine moieties have been synthesized and evaluated for their cytotoxic and carbonic anhydrase enzyme inhibitory effects, providing insights into lead compounds for anticancer drug development (Yamali, Gul, Sakagami, & Supuran, 2016). Additionally, derivatives of piperazine have been explored for their antimicrobial activities, with some showing significant efficacy against various microorganisms, highlighting their potential in addressing infectious diseases (Bektaş et al., 2010).
Molecular Docking and Pharmacological Evaluations
The scientific community has employed molecular docking studies to understand the interaction between piperazine derivatives and biological targets. For example, the synthesis and docking studies of a novel piperazine-1-yl-1H-indazole compound provided valuable information for its potential antiviral activity, showcasing the utility of these compounds in drug discovery and development processes (Balaraju, Kalyani, & Laxminarayana, 2019).
properties
IUPAC Name |
1-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]-3-phenoxypropan-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O2/c1-21-8-5-6-12-24(21)27-17-15-26(16-18-27)22-9-7-14-28(20-22)25(29)13-19-30-23-10-3-2-4-11-23/h2-6,8,10-12,22H,7,9,13-20H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJGZFCIQIOUXSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)CCOC4=CC=CC=C4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Methylphenyl)-4-[1-(3-phenoxypropanoyl)-3-piperidinyl]piperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.